Cas no 88010-75-7 (4-Hydroxy-11(13)-pseudoguaien-12-oic acid; (1α,4β,5β,10β)-form, 4-Ac)

• Product Name: 4-Hydroxy-11(13)-pseudoguaien-12-oic acid; (1α,4β,5β,10β)-form, 4-Ac
• CAS No: 88010-75-7
• MF: C₁₇H₂₆O₄
• MW: 294.385945796967
• CID: 6695626
• Update Time: 2024-03-02

4-Hydroxy-11(13)-pseudoguaien-12-oic acid; (1α,4β,5β,10β)-form, 4-Ac Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-11(13)-pseudoguaien-12-oic acid; (1α,4β,5β,10β)-form, 4-Ac

• Inchi： 1S/C17H26O4/c1-10-5-6-13(11(2)16(19)20)9-17(4)14(10)7-8-15(17)21-12(3)18/h10,13-15H,2,5-9H2,1,3-4H3,(H,19,20)
• InChI Key： JSANAILUYYDJOG-UHFFFAOYSA-N
• SMILES： CC1C2C(C(OC(=O)C)CC2)(C)CC(C(C(=O)O)=C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• XLogP3: 3.889

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Pseudoguaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Pseudoguaianes